Cas no 79531-09-2 (bicyclo[5.1.0]octan-2-aminium chloride)
![bicyclo[5.1.0]octan-2-aminium chloride structure](https://www.kuujia.com/scimg/cas/79531-09-2x500.png)
79531-09-2 structure
Product name:bicyclo[5.1.0]octan-2-aminium chloride
bicyclo[5.1.0]octan-2-aminium chloride Chemical and Physical Properties
Names and Identifiers
-
- bicyclo[5.1.0]octan-2-aminium chloride
- 6-bicyclo[5.1.0]octanylazanium,chloride
- 79531-09-2
- BICYCLO(5.1.0)OCTANE-2-AMINE, HYDROCHLORIDE
-
- Inchi: InChI=1S/C8H15N.ClH/c9-8-4-2-1-3-6-5-7(6)8;/h6-8H,1-5,9H2;1H
- InChI Key: IUDYZQYNGDRVFS-UHFFFAOYSA-N
- SMILES: C1CCC(C2CC2C1)[NH3+].[Cl-]
Computed Properties
- Exact Mass: 161.0971272g/mol
- Monoisotopic Mass: 161.0971272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 111
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.6Ų
bicyclo[5.1.0]octan-2-aminium chloride Related Literature
-
D. Pihler-Puzović,A. L. Hazel,T. Mullin Soft Matter, 2016,12, 7112-7118
-
Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
-
3. Back matter
-
Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
-
Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
79531-09-2 (bicyclo[5.1.0]octan-2-aminium chloride) Related Products
- 1189106-71-5(4-(4-Amino-benzylamino)-piperidine-1-carboxylic Acid tert-Butyl Ester)
- 1552269-52-9(3-(1,1-difluoroethyl)morpholine)
- 12170-00-2(Tungsten, chlorotris(η3-2-propenyl)-)
- 2137994-71-7(2-(4-amino-5-methyl-1H-pyrazol-1-yl)-N-ethyl-N-methylacetamide)
- 4794-41-6(Ethanesulfonylisocyanate, 2-chloro-)
- 2172063-50-0(methyl 3-(1-hydroxycyclobutyl)-1-azabicyclo2.2.2octane-3-carboxylate)
- 1805387-78-3(Ethyl 2-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-3-acetate)
- 2167274-27-1(1-[1-(hydroxymethyl)-7-azabicyclo[2.2.1]heptan-7-yl]prop-2-en-1-one)
- 2034318-56-2(4-{3-[(2-Methylpyrimidin-4-yl)oxy]pyrrolidine-1-carbonyl}morpholine)
- 1806185-37-4(5-(Chloromethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetonitrile)
Recommended suppliers
pengshengyue
Gold Member
CN Supplier
Bulk

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk

Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
